Cas no 1085-24-1 (Phosphoric acid,dimethyl 4-nitro-2-methylphenyl ester (9CI))

• Product Name: Phosphoric acid,dimethyl 4-nitro-2-methylphenyl ester (9CI)
• CAS No: 1085-24-1
• MF: C₉H₁₂NO₆P
• MW: 261.16844367981
• CID: 168703
• PubChem ID: 121000
• Update Time: 2025-04-19

Phosphoric acid,dimethyl 4-nitro-2-methylphenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,dimethyl 4-nitro-2-methylphenyl ester (9CI)
• Phosphoricacid, dimethyl 4-nitro-o-tolyl ester (7CI,8CI)
• dimethyl 2-methyl-4-nitrophenyl phosphate
• BRN 2145422
• Phosphoric acid, dimethyl 4-nitro-2-methylphenyl ester
• Dimethyl 4-nitro-2-methylphenyl phosphate
• 1085-24-1
• DTXSID00910751

• Inchi： 1S/C9H12NO6P/c1-7-6-8(10(11)12)4-5-9(7)16-17(13,14-2)15-3/h4-6H,1-3H3
• InChI Key： ZVUYQNPSXYOERO-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OC)OC1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.04026
• Monoisotopic Mass: 261.04022410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 87.9